Cas no 1478991-47-7 (2,2,2-trifluoroethyl N-[3-(dimethylamino)propyl]carbamate)

2,2,2-trifluoroethyl N-[3-(dimethylamino)propyl]carbamate structure
1478991-47-7 structure
Product Name:2,2,2-trifluoroethyl N-[3-(dimethylamino)propyl]carbamate
CAS No:1478991-47-7
MF:C8H15F3N2O2
MW:228.212112665176
CID:5775405
PubChem ID:65173332
Update Time:2023-12-26

2,2,2-trifluoroethyl N-[3-(dimethylamino)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • CS-0260725
    • 1478991-47-7
    • EN300-7565033
    • 2,2,2-Trifluoroethyl (3-(dimethylamino)propyl)carbamate
    • 2,2,2-trifluoroethyl N-[3-(dimethylamino)propyl]carbamate
    • AKOS014507131
    • Carbamic acid, N-[3-(dimethylamino)propyl]-, 2,2,2-trifluoroethyl ester
    • Inchi: 1S/C8H15F3N2O2/c1-13(2)5-3-4-12-7(14)15-6-8(9,10)11/h3-6H2,1-2H3,(H,12,14)
    • InChI Key: DFHUBMGJXJHGBT-UHFFFAOYSA-N
    • SMILES: FC(COC(NCCCN(C)C)=O)(F)F

Computed Properties

  • Exact Mass: 228.10856221g/mol
  • Monoisotopic Mass: 228.10856221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.161±0.06 g/cm3(Predicted)
  • Boiling Point: 242.2±40.0 °C(Predicted)
  • pka: 11.70±0.46(Predicted)

2,2,2-trifluoroethyl N-[3-(dimethylamino)propyl]carbamate Pricemore >>

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Enamine
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1478991-47-7 95.0%
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